Cas no 895014-42-3 (N-(4-fluoro-1,3-benzothiazol-2-yl)-2-phenyl-N-(pyridin-3-yl)methylacetamide)

• Product Name: N-(4-fluoro-1,3-benzothiazol-2-yl)-2-phenyl-N-(pyridin-3-yl)methylacetamide
• CAS No: 895014-42-3
• MF: C₂₁H₁₆FN₃OS
• MW: 377.434646606445
• CID: 6354178
• PubChem ID: 16032362
• Update Time: 2025-06-09

N-(4-fluoro-1,3-benzothiazol-2-yl)-2-phenyl-N-(pyridin-3-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluoro-1,3-benzothiazol-2-yl)-2-phenyl-N-(pyridin-3-yl)methylacetamide
• 895014-42-3
• AKOS002065733
• G856-7007
• HMS1904I04
• CHEMBL1707326
• N-(4-fluorobenzo[d]thiazol-2-yl)-2-phenyl-N-(pyridin-3-ylmethyl)acetamide
• F2515-1383
• N-(4-fluoro-1,3-benzothiazol-2-yl)-2-phenyl-N-[(pyridin-3-yl)methyl]acetamide
• N-(4-fluoro-1,3-benzothiazol-2-yl)-2-phenyl-N-(pyridin-3-ylmethyl)acetamide
• NCGC00136495-01

• Inchi： 1S/C21H16FN3OS/c22-17-9-4-10-18-20(17)24-21(27-18)25(14-16-8-5-11-23-13-16)19(26)12-15-6-2-1-3-7-15/h1-11,13H,12,14H2
• InChI Key： IILLKJDXDLQVEI-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C(C=2N=C1N(C(CC1C=CC=CC=1)=O)CC1C=NC=CC=1)F

Computed Properties

• Exact Mass: 377.09981148g/mol
• Monoisotopic Mass: 377.09981148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 74.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-(4-fluoro-1,3-benzothiazol-2-yl)-2-phenyl-N-(pyridin-3-yl)methylacetamide

N-(4-Fluoro-1,3-benzothiazol-2-yl)-2-phenyl-N-(pyridin-3-yl)methylacetamide (CAS No. 895014-42-3): A Comprehensive Overview

N-(4-Fluoro-1,3-benzothiazol-2-yl)-2-phenyl-N-(pyridin-3-yl)methylacetamide (CAS No. 895014-42-3) is a multifunctional compound with significant potential in various fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as FBBT-PMA, is characterized by its unique structural features, which include a fluoro-substituted benzothiazole moiety, a phenyl group, and a pyridine-containing acetyl amide. These structural elements contribute to its diverse biological activities and make it an intriguing candidate for further investigation.

The fluoro-substituted benzothiazole moiety in FBBT-PMA is particularly noteworthy due to its ability to enhance the compound's lipophilicity and metabolic stability. This feature is crucial for improving the pharmacokinetic properties of the molecule, making it more suitable for in vivo studies and potential therapeutic applications. Recent research has shown that compounds with similar structural motifs exhibit potent anti-inflammatory and analgesic properties, suggesting that FBBT-PMA may have similar therapeutic potential.

The phenyl group in FBBT-PMA plays a significant role in modulating the compound's binding affinity to various biological targets. Phenyl groups are known to enhance the hydrophobic interactions between the molecule and its target proteins, which can lead to improved binding affinity and selectivity. This property is particularly important in drug design, where high selectivity is often required to minimize off-target effects and improve safety profiles.

The pyridine-containing acetyl amide moiety in FBBT-PMA adds another layer of complexity to its structure. Pyridine rings are common in many bioactive molecules due to their ability to form hydrogen bonds and π-stacking interactions with target proteins. The presence of this functional group can significantly influence the compound's biological activity and pharmacological profile. Studies have shown that pyridine-containing compounds often exhibit potent antiviral and anticancer activities, making them valuable leads for drug discovery.

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the molecular dynamics and binding mechanisms of FBBT-PMA. Molecular docking studies have revealed that FBBT-PMA can effectively bind to several key protein targets involved in inflammatory pathways, such as cyclooxygenase (COX) enzymes and nuclear factor-kappa B (NF-κB). These findings suggest that FBBT-PMA may have significant anti-inflammatory properties, which could be harnessed for the development of new therapeutic agents.

In addition to its anti-inflammatory potential, FBBT-PMA has also shown promise in preclinical studies as an anticancer agent. Research has demonstrated that FBBT-PMA can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase cascades. The compound's ability to selectively target cancer cells while sparing normal cells makes it an attractive candidate for further development as an anticancer therapy.

The pharmacokinetic properties of FBBT-PMA have been extensively studied using both in vitro and in vivo models. Results from these studies indicate that FBBT-PMA exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound shows good oral bioavailability and a long half-life, which are desirable characteristics for a potential drug candidate. Furthermore, preliminary toxicology studies have not identified any significant safety concerns at therapeutic doses.

Despite its promising properties, further research is needed to fully understand the mechanisms of action of FBBT-PMA and to optimize its therapeutic potential. Ongoing clinical trials are currently evaluating the safety and efficacy of FBBT-PMA in various disease models, including inflammatory disorders and cancer. These trials will provide valuable data on the compound's clinical utility and help guide future drug development efforts.

In conclusion, N-(4-fluoro-1,3-benzothiazol-2-yl)-2-phenyl-N-(pyridin-3-yl)methylacetamide (CAS No. 895014-42-3) is a promising compound with a unique combination of structural features that contribute to its diverse biological activities. Its potential as an anti-inflammatory and anticancer agent makes it an exciting candidate for further research and development in the field of medicinal chemistry.